Cas no 7332-27-6 (Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)-
• CAS No: 7332-27-6
• MF: C₂₉H₃₃FO₆
• MW: 496.567132711411
• CID: 568329
• PubChem ID: 11954283
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)-
• AMCINAFIDE
• (R)-9-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetophenone
• Amcinafide [USAN:INN]
• D02887
• SQ 15112
• SureCN42819
• UNII-F0Q1D55E29
• 7332-27-6
• Q27277487
• F0Q1D55E29
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16,17-((1-PHENYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.(R))-
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,21-dihydroxy-16,17-((1-phenylethylidene)bis(oxy))-, (11beta,16alpha(R))-
• AMCINAFIDE [INN]
• SQ 15,112
• SCHEMBL42819
• Amcinafide (USAN/INN)
• CHEMBL3989526
• DTXSID90223549
• Triamcinolone acetophenonide
• (1S,2S,4R,6R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• TRIAMCINOLONE 16.ALPHA.,17.BETA.-ACETOPHENONIDE
• AMCINAFIDE [USAN]
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16,17-(((1R)-1-PHENYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)
• SQ-15112
• NSC-37641

• Inchi： 1S/C29H33FO6/c1-25-12-11-19(32)13-18(25)9-10-20-21-14-24-29(23(34)16-31,26(21,2)15-22(33)28(20,25)30)36-27(3,35-24)17-7-5-4-6-8-17/h4-8,11-13,20-22,24,31,33H,9-10,14-16H2,1-3H3/t20-,21-,22-,24+,25-,26-,27+,28-,29+/m0/s1
• InChI Key： HCKFPALGXKOOBK-NRYMJLQJSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O[C@@](C1C=CC=CC=1)(C)O3)=O)C

Computed Properties

• Exact Mass: 496.22611693g/mol
• Monoisotopic Mass: 496.22611693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 650.507 ℃ at 760 mmHg
• Flash Point: 347.214 ℃
• Refractive Index: 1.623
• PSA: 93.06000
• LogP: 3.55560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids